Cas no 326097-24-9 ((5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 326097-24-9
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 5882259
• PubChem ID: 1609254
• Update Time: 2025-10-30

(5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(3-nitrobenzylidene)-2-(4-phenylpiperazin-1-yl)thiazol-4(5H)-one
• 4(5H)-Thiazolone, 5-[(3-nitrophenyl)methylene]-2-(4-phenyl-1-piperazinyl)-
• (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one
• F1327-0063
• 326097-24-9
• AKOS002172215
• (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C20H18N4O3S/c25-19-18(14-15-5-4-8-17(13-15)24(26)27)28-20(21-19)23-11-9-22(10-12-23)16-6-2-1-3-7-16/h1-8,13-14H,9-12H2
• InChI Key： HNYGSXBLUXIIPE-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC([N+]([O-])=O)=C2)C(=O)N=C1N1CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 588.1±60.0 °C(Predicted)
• pka: 4.94±0.40(Predicted)

Additional information on (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

Introducing (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS No. 326097-24-9): A Compound with Promising Potential in Modern Medicinal Chemistry

Chemical entities such as (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS No. 326097-24-9) represent a critical area of exploration in the realm of medicinal chemistry. This compound, characterized by its intricate molecular architecture, has garnered attention due to its structural features that may confer unique pharmacological properties. The presence of a thiazole core, a nitro-substituted phenyl ring, and a piperazine moiety suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery.

The thiazole scaffold, a heterocyclic compound containing sulfur and nitrogen atoms, is well-documented for its versatility in medicinal chemistry. It is a key component in numerous bioactive molecules, including antifungals, antivirals, and cardiovascular agents. In the case of (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one, the integration of this scaffold with other functional groups enhances its potential as a pharmacophore. The nitro group on the phenyl ring introduces electrophilicity and may facilitate interactions with nucleophilic centers in biological systems.

The piperazine ring, another significant feature of this compound, is frequently employed in medicinal chemistry due to its ability to modulate receptor activity. Piperazine derivatives are known for their role in central nervous system (CNS) drugs, antipsychotics, and antihistamines. The presence of a phenyl substituent on the piperazine nitrogen further diversifies the compound’s chemical space and may influence its pharmacokinetic profile. This combination of structural elements positions (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one as a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like this one for potential biological activity. Molecular docking studies can predict how such molecules might interact with target proteins or enzymes. For instance, the thiazole core and nitro-substituted phenyl ring could potentially engage with binding pockets in enzymes involved in inflammatory pathways or signal transduction. The piperazine moiety, on the other hand, might interact with receptor sites in the CNS or other tissues.

One area of particular interest is the compound’s potential role in modulating inflammatory responses. Inflammatory pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The structural features of (5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one suggest it could interfere with key enzymes or receptors involved in these pathways. Preliminary studies have hinted at its ability to modulate cytokine production and inhibit inflammatory cascades, although more extensive research is needed to confirm these findings.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. The integration of multiple functional groups into a single molecule requires careful planning to ensure optimal yield and purity. Advances in synthetic chemistry have made it possible to construct complex molecules like this one with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the various structural components.

In conclusion,(5E)-5-[(3-nitrophenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS No. 326097-24-9) represents a fascinating subject for medicinal chemists due to its unique structural features and potential biological activities. Its combination of a thiazole core, nitro-substituted phenyl ring, and piperazine moiety makes it a promising candidate for further investigation in drug discovery efforts aimed at addressing various therapeutic challenges.